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Compound of Interest

Compound Name: alpha-methylserine-O-phosphate

Cat. No.: B1662262 Get Quote

Technical Guide: α-Methylserine-O-phosphate
This technical guide provides an in-depth overview of α-methylserine-O-phosphate, a key

substrate analog used in biochemical assays, particularly in the context of drug discovery

targeting protein tyrosine phosphatases. This document is intended for researchers, scientists,

and drug development professionals.

Compound Identification
Identifier Value

Compound Name α-Methylserine-O-phosphate

CAS Number 136449-21-9

Synonyms
O-Phospho-α-methylserine, (2S)-2-Amino-2-

(phosphonooxymethyl)propanoic acid

Biochemical Data
α-Methylserine-O-phosphate serves as a stable substrate for various phosphatases. Its

resistance to non-enzymatic hydrolysis makes it a reliable tool for high-throughput screening

and enzyme kinetics. The following table summarizes key quantitative data related to its use

with Protein Tyrosine Phosphatase 1B (PTP1B), a major target in diabetes and obesity

research.
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Parameter Value Enzyme Notes

Michaelis Constant

(Km)
1.4 mM PTP1B

Represents the

substrate

concentration at which

the reaction rate is

half of Vmax.

Assay Concentration 2 mM PTP1B

Typical substrate

concentration used in

PTP1B inhibition

assays.

Experimental Protocols
PTP1B Inhibition Assay using α-Methylserine-O-
phosphate
This protocol outlines a common method for screening potential inhibitors of PTP1B using α-

methylserine-O-phosphate as a substrate. The assay measures the amount of free phosphate

released by the enzymatic reaction.

1. Principle:

PTP1B catalyzes the hydrolysis of the phosphate group from α-methylserine-O-phosphate. In

the presence of an inhibitor, this activity is reduced. The released inorganic phosphate is

quantified using a colorimetric agent, such as Malachite Green, which forms a colored complex

with phosphate, allowing for spectrophotometric measurement.

2. Reagents and Buffers:

Assay Buffer: 50 mM HEPES (pH 7.0), 100 mM NaCl, 1 mM EDTA, 1 mM DTT.

PTP1B Enzyme: Recombinant human PTP1B, diluted in Assay Buffer to the desired working

concentration.

Substrate: O-Phospho-α-methylserine, prepared as a concentrated stock (e.g., 20 mM in

Assay Buffer) and used at a final concentration of 2 mM.
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Test Compound (Inhibitor): Diluted in DMSO or Assay Buffer to various concentrations. A

common screening concentration is 50 μM.

Detection Reagent: Malachite Green solution.

3. Assay Procedure:

Plate Setup: Add 2.5 µL of the test compound solution (or DMSO for control) to the wells of a

96-well microplate.

Enzyme Addition: Add 50 µL of the diluted PTP1B enzyme solution to each well.

Pre-incubation: Gently mix and incubate the plate at 37°C for 15 minutes to allow the test

compound to interact with the enzyme.

Reaction Initiation: Add 50 µL of the O-Phospho-α-methylserine substrate solution to each

well to start the reaction.

Reaction Incubation: Incubate the plate at 37°C for 30 minutes.

Reaction Termination and Detection: Stop the reaction by adding 100 µL of the Malachite

Green detection reagent. This reagent will also initiate color development.

Color Development: Incubate at room temperature for 15-20 minutes.

Measurement: Read the absorbance at a wavelength of 620 nm or 650 nm using a

microplate reader.

4. Data Analysis:

The percentage of inhibition is calculated using the following formula:

% Inhibition = [1 - (Absorbance_Inhibitor - Absorbance_Blank) / (Absorbance_Control -

Absorbance_Blank)] * 100

Where:
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Absorbance_Inhibitor is the absorbance of the well with the enzyme, substrate, and test

compound.

Absorbance_Control is the absorbance of the well with the enzyme, substrate, and DMSO

(no inhibitor).

Absorbance_Blank is the absorbance of the well with substrate and buffer only (no enzyme).

Visualizations
Experimental Workflow for PTP1B Inhibition Screening
The following diagram illustrates the sequential steps of the high-throughput screening assay

described above.
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Caption: Workflow of a PTP1B enzymatic assay using α-methylserine-O-phosphate.

To cite this document: BenchChem. [alpha-methylserine-O-phosphate CAS number and
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[https://www.benchchem.com/product/b1662262#alpha-methylserine-o-phosphate-cas-
number-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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